Cas no 25623-67-0 (1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 6,8-dimethyl-)

• Product name: 1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 6,8-dimethyl-
• CAS No: 25623-67-0
• MF: C₆H₇N₅O
• MW: 165.152679681778
• CID: 1426966

1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 6,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b][1,2,4]triazin-7(8H)-one, 6,8-dimethyl-

• Inchi： 1S/C6H7N5O/c1-4-5(12)10(2)6-8-7-3-11(6)9-4/h3H,1-2H3
• InChI Key： WIQUYMHEMDGDIB-UHFFFAOYSA-N
• SMILES： N1=C(C)C(=O)N(C)C2=NN=CN12

Computed Properties

• Exact Mass: 165.06521

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Melting Point: 115-116 °C
• Boiling Point: 309.3±25.0 °C(Predicted)
• PSA: 63.38
• pka: 1.78±0.40(Predicted)